N-(4-fluorophenyl)-2-(4-propyl-1-piperazinyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-propylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H22FN3O/c1-2-7-18-8-10-19(11-9-18)12-15(20)17-14-5-3-13(16)4-6-14/h3-6H,2,7-12H2,1H3,(H,17,20)
• InChI Key: DCRVLQUBFDKOTH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)CC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H22FN3O
• Molecular Weight: 279.35 g/mol

Description

N-(4-fluorophenyl)-2-(4-propyl-1-piperazinyl)acetamide, commonly known as FPPP, is a chemical compound that belongs to the family of piperazine derivatives. FPPP has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and pharmacology.

Scientific Research Applications

FPPP has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit significant activity as a dopamine reuptake inhibitor, making it a potential candidate for the treatment of Parkinson's disease and other neurological disorders. FPPP has also been studied for its potential use as an analgesic and antidepressant.

Mechanism of Action

FPPP acts as a dopamine reuptake inhibitor by binding to the dopamine transporter protein in the brain. This binding prevents the reuptake of dopamine into the presynaptic neuron, leading to increased levels of dopamine in the synaptic cleft. This increased dopamine activity is believed to be responsible for the therapeutic effects of FPPP.
Biochemical and Physiological Effects:
FPPP has been shown to increase dopamine levels in the brain, leading to improved mood and cognitive function. It has also been shown to exhibit analgesic properties, reducing pain sensitivity in animal models. However, FPPP has also been shown to have potential toxic effects on the liver and kidneys, making it important to use caution when handling and administering the compound.

Advantages and Limitations for Lab Experiments

FPPP has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter protein. However, its potential toxic effects and limited solubility in water can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for FPPP research, including further studies on its potential therapeutic applications, investigations into its potential toxic effects, and the development of new synthetic methods for the compound. Additionally, FPPP could be used as a tool compound to study the dopamine transporter protein and its role in neurological disorders.

Synthesis Methods

FPPP can be synthesized through the reaction of 4-fluoroacetophenone and 4-propylpiperazine in the presence of acetic anhydride and sodium acetate. The reaction yields FPPP as a white crystalline powder with a melting point of 149-150°C.